Benzenemethanamine, 2-((2-methoxyphenyl)thio)-, hydrochloride

• CAS No.: 127905-98-0
• Molecular Formula: C14H16ClNOS
• Molecular Weight: 281.8 g/mol
• IUPAC Name: [2-(2-methoxyphenyl)sulfanylphenyl]methanamine;hydrochloride
• InChI: InChI=1S/C14H15NOS.ClH/c1-16-12-7-3-5-9-14(12)17-13-8-4-2-6-11(13)10-15;/h2-9H,10,15H2,1H3;1H
• InChI Key: FAGMTVQHMKFFOT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1SC2=CC=CC=C2CN.Cl

Description

Benzenemethanamine, 2-((2-methoxyphenyl)thio)-, hydrochloride is a chemical compound known for its unique structure and properties. It is often used in various scientific research applications due to its reactivity and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzenemethanamine, 2-((2-methoxyphenyl)thio)-, hydrochloride typically involves the reaction of benzenemethanamine with 2-methoxyphenylthiol under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The hydrochloride salt is then formed by treating the product with hydrochloric acid.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its hydrochloride form.

Chemical Reactions Analysis

Types of Reactions

Benzenemethanamine, 2-((2-methoxyphenyl)thio)-, hydrochloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce different amine derivatives.

Scientific Research Applications

Benzenemethanamine, 2-((2-methoxyphenyl)thio)-, hydrochloride has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of Benzenemethanamine, 2-((2-methoxyphenyl)thio)-, hydrochloride involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to Benzenemethanamine, 2-((2-methoxyphenyl)thio)-, hydrochloride include:

• Benzenemethanamine, N-methyl-
• 2-Methoxyphenyl isocyanate
• 2-Methoxyphenylacetic acid

Uniqueness

What sets this compound apart from similar compounds is its unique combination of the benzenemethanamine and 2-methoxyphenylthiol moieties. This structure imparts distinct chemical and biological properties, making it valuable for specific research and industrial applications.